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Compound Name:
phenylformamidine

CAS No.: 1783-25-1

Cat. No.: B167725
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Executive Summary

N,N-Dimethyl-N'-phenylformamidine (CAS 1783-25-1) is a reactive amidine intermediate
primarily used in the synthesis of heterocycles and as a protecting group for primary amines.[1]
Its shelf-life is dictated by its susceptibility to hydrolysis and oxidative discoloration.[1]

e Primary Threat: Moisture-induced hydrolysis reverting the compound to Aniline and N,N-
Dimethylformamide (DMF).[1]

» Optimal Storage: Refrigerated (2°C to 8°C) under an inert atmosphere (Argon/Nitrogen).

o Shelf-Life: 12—18 months under optimized conditions; re-test recommended every 6 months.

Physicochemical Profile & Identity
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Parameter Specification

CAS Number 1783-25-1

IUPAC Name N,N-Dimethyl-N'-phenylmethanimidamide
Molecular Formula CoH12N2

Molecular Weight 148.21 g/mol

_ Viscous liquid or low-melting solid (Tendency to
Physical State

supercool)
Boiling Point ~115-120°C at 15 mmHg (Estimated)
N Soluble in organic solvents (DCM, EtOAc,
Solubility ]
MeOH); Hydrolyzes in water
] ] ~10.5 (Estimated based on amidine
pKa (Conjugate Acid)

functionality)

Application Note: This compound frequently exists as a supercooled liquid at room
temperature.[1] Upon prolonged storage in a refrigerator, it may crystallize.[1] This phase
change is physical, not chemical, and can be reversed by gentle warming (30°C).[1]

Mechanisms of Degradation

Understanding the degradation pathway is essential for interpreting QC data. The formamidine
linkage (-N=CH-N-) is electronically similar to an ester or amide but more labile toward
nucleophilic attack due to the basicity of the nitrogen atoms.[1]

Hydrolysis Pathway (Critical)

The primary failure mode is hydrolysis driven by atmospheric moisture.[1] The reaction is
autocatalytic; as aniline is released, the basicity of the medium changes, potentially
accelerating further degradation.

Mechanism:

» Nucleophilic Attack: Water attacks the electrophilic methine carbon (
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)-[1]

» Tetrahedral Intermediate: Formation of a transient unstable intermediate.[1]
e Elimination: The intermediate collapses.[1] Since aniline (
) is a weaker base (and thus a better leaving group) than dimethylamine (

), the equilibrium favors the expulsion of aniline and the formation of DMF.[1]

Degradation Diagram

The following diagram illustrates the hydrolysis workflow and the resulting impurities detectable
by NMR/GC.
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Caption: Hydrolytic degradation pathway of CAS 1783-25-1 yielding Aniline and DMF.

Optimal Storage Protocols

To maximize shelf-life, a "Defense-in-Depth" strategy is required to block moisture, light, and
heat.[1]

Environmental Controls
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Variable Recommendation Scientific Rationale

Slows the kinetics of hydrolysis

and oxidation.[1] Avoid
Temperature 2°Cto 8°C freezing if possible to prevent

stress on glass seals, though

freezing is chemically safe.[1]

Displaces humid air.[1] Argon

is preferred as it is heavier
Atmosphere Inert (Argon/N2) )

than air and forms a "blanket"

over the liquid surface.

Blocks UV light which can
Container Amber Glass catalyze photo-oxidation of the

phenyl ring (browning).[1]

Prevents leaching of
) plasticizers found in standard
Closure Teflon-lined Cap
polyethylene caps; ensures a

gas-tight seal.[1]

Handling Workflow

» Equilibration: Allow the container to reach room temperature before opening. This prevents
condensation of atmospheric moisture onto the cold product (a common cause of rapid
degradation).[1]

 Aliquotting: If the bottle is to be used frequently, aliquot into smaller vials inside a glovebox or
dry bag to minimize repeated exposure of the bulk stock to air.

e Septum Use: For liquid stocks, store with a septum cap and withdraw via syringe under
positive nitrogen pressure.[1]

Shelf-Life & Quality Control (Re-Test)

Standard Shelf-Life: 12 months from date of receipt (if stored at 2-8°C). Re-Test Interval: Every
6 months.
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Validated Re-Test Method: *H NMR

Proton NMR is the only definitive method to distinguish the active compound from its hydrolysis
products (Aniline and DMF) without inducing thermal degradation (as might happen in GC-MS).

[1]

Solvent: CDCIs or DMSO-ds[1]

. Chemical Shift (5, o . .
Moiety | Multiplicity Diagnostic Note
ppm

o Key Identity Peak.
Formamidine (-N=CH-

N 7.40 -7.60 Singlet Disappears upon
hydrolysis.[1]
May appear as two
) peaks if rotation is
N-Methyl (-N(CHs)2) 2.90 - 3.05 Singlet (Broad) )
restricted at low temp.
[1]
Shifts upfield if
Phenyl (Ar-H) 6.90 — 7.30 Multiplet hydrolyzed to Aniline.
[1]
) ) Distinct from
Impurity: DMF (CHO) 8.02 Singlet

formamidine CH.[1]

Exchangeable; shift
Impurity: Aniline (NHz2)  3.50 — 3.70 Broad Singlet varies with

concentration.[1]

QC Decision Matrix

e > 098% Purity: Pass. Continue storage.

e 95% - 98% Purity: Conditional Pass. Purify via vacuum distillation if used for sensitive
catalysis.[1]
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e < 95% Purity: Fail. Significant hydrolysis has occurred.[1] The presence of free aniline may
interfere with subsequent reactions.

Safety & Incompatibility

o Toxicity: As a precursor to (and potential source of) aniline, handle with extreme caution.[1]
Aniline is toxic by inhalation and skin absorption (Methemoglobinemia risk).[1]

 Incompatibilities:

o Strong Acids: Will protonate the amidine, rendering it stable to hydrolysis but unreactive as
a nucleophile.[1]

o Acid Chlorides/Anhydrides: Will react violently.[1]

o Strong Oxidizers: Risk of fire.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.298% (HPLC), powder, RAR and RXR ligand | Sigma-Aldrich [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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